Cas no 63356-25-2 (CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE)

• Product Name: CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE
• CAS No: 63356-25-2
• MF: C₂₀H₂₀CeF₁₂O₈
• MW: 756.464846611023
• MDL: MFCD09839788
• CID: 959896
• PubChem ID: 136631962
• Update Time: 2025-11-01

CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE Chemical and Physical Properties

Names and Identifiers

• CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE
• Cerium(III) trifluoroacetylacetonate hydrate
• 63356-25-2
• cerium;(Z)-1,1,1-trifluoro-4-hydroxypent-3-en-2-one
• Cerium(iii)trifluoroacetylacetonate hydrate

• MDL： MFCD09839788
• Inchi： 1S/4C5H5F3O2.Ce/c4*1-3(9)2-4(10)5(6,7)8;/h4*2,9H,1H3;/b4*3-2-;
• InChI Key： VZFYSMJNBUMKKH-SFFXPQKJSA-N
• SMILES： [Ce].FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F

Computed Properties

• Exact Mass: 751.97100
• Monoisotopic Mass: 756.00210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Color/Form: Not available
• PSA: 105.20000
• LogP: 6.01000
• Solubility: Not available

Additional information on CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE

CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE (CAS No. 63356-25-2): A Comprehensive Overview in Modern Chemical Research

CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE, with the chemical formula Ce(C₅H₇FO₃)₃·xH₂O, is a sophisticated organometallic compound that has garnered significant attention in the field of inorganic and organic chemistry. This hydrous salt, characterized by its unique coordination chemistry and versatile reactivity, plays a pivotal role in various synthetic transformations and catalytic processes. The compound's molecular structure, featuring a central cerium(III) ion coordinated to trifluoroacetylacetone ligands, endows it with exceptional properties that make it invaluable in both academic research and industrial applications.

The CAS No. 63356-25-2 identifier firmly establishes this compound within the chemical registry, underscoring its importance and facilitating its recognition in scientific literature and databases. The hydrous nature of the compound implies the presence of water molecules incorporated into its crystal lattice, which can influence its solubility, stability, and reactivity. These characteristics are particularly relevant in contexts where precise control over reaction conditions is essential.

In recent years, CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE has been extensively studied for its potential in catalysis, particularly in the realm of cross-coupling reactions. These reactions are fundamental to the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The cerium(III) center in this compound acts as an efficient Lewis acid catalyst, facilitating the formation of carbon-carbon bonds under mild conditions. This capability has been leveraged in the development of novel synthetic routes that enhance efficiency and sustainability.

One of the most compelling aspects of CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE is its ability to participate in oxidative processes without being consumed. This makes it an excellent choice for catalytic cycles that require multiple turnovers. Recent studies have demonstrated its efficacy in the oxidation of alcohols to aldehydes and ketones, a transformation crucial for constructing diverse organic frameworks. The trifluoroacetylacetone ligands contribute to the compound's stability and reactivity by providing a robust coordination environment around the cerium center.

The application of CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE extends beyond homogeneous catalysis. It has been employed as a precursor for the synthesis of advanced materials, including luminescent compounds and magnetic nanoparticles. These materials find utility in optoelectronic devices, sensors, and data storage systems. The unique electronic properties imparted by the cerium(III) ion make this compound a valuable building block for next-generation technologies.

The hydrous form of this compound presents an intriguing area of study for researchers interested in coordination chemistry. The water molecules within the lattice can act as both ligands and protons sources or acceptors, influencing the compound's redox properties and spectroscopic behavior. Advanced techniques such as X-ray diffraction and nuclear magnetic resonance spectroscopy have been instrumental in elucidating the structural intricacies of CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE, providing insights into its coordination environment and thermal stability.

In the context of green chemistry, efforts have been made to optimize the synthesis of CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE using environmentally benign methods. Researchers have explored solvent-free reactions and recyclable catalyst systems to minimize waste generation and energy consumption. These initiatives align with global efforts to promote sustainable chemical practices and reduce the environmental footprint of industrial processes.

The versatility of CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE also makes it a valuable tool in analytical chemistry. Its luminescent properties have been exploited for developing highly sensitive detection methods for metal ions and organic pollutants. Such methods are critical for environmental monitoring and ensuring compliance with regulatory standards governing water quality and industrial emissions.

The future prospects for CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE are vast, with ongoing research exploring new applications in medicinal chemistry and materials science. Its ability to modulate molecular interactions makes it a promising candidate for drug design and development. Additionally, its role in creating novel functional materials continues to expand as scientists uncover new ways to harness its unique properties.

In conclusion, CERIUM (III) TRIFLUOROACETYLACETONATE HYDRATE represents a cornerstone of modern chemical research due to its multifaceted applications across catalysis, materials science, and analytical chemistry. Its distinctive structure and reactivity profile offer unparalleled opportunities for innovation, driving advancements that benefit both academic inquiry and industrial development.